Butyl {1-[(5-bromo-2-ethoxyphenyl)carbonyl]-3-oxopiperazin-2-yl}acetate

• Molecular Formula: C19H25BrN2O5
• Molecular Weight: 441.3 g/mol
• IUPAC Name: butyl 2-[1-(5-bromo-2-ethoxybenzoyl)-3-oxopiperazin-2-yl]acetate
• InChI: InChI=1S/C19H25BrN2O5/c1-3-5-10-27-17(23)12-15-18(24)21-8-9-22(15)19(25)14-11-13(20)6-7-16(14)26-4-2/h6-7,11,15H,3-5,8-10,12H2,1-2H3,(H,21,24)
• InChI Key: UNYWDVVZLQTLJB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)CC1C(=O)NCCN1C(=O)C2=C(C=CC(=C2)Br)OCC

Description

Butyl 2-[1-(5-bromo-2-ethoxybenzoyl)-3-oxopiperazin-2-yl]acetate is a complex organic compound with the molecular formula C19H25BrN2O5 and a molecular weight of 441.3162 g/mol . This compound is characterized by the presence of a piperazine ring substituted with a 5-bromo-2-ethoxybenzoyl group and an acetate group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of butyl 2-[1-(5-bromo-2-ethoxybenzoyl)-3-oxopiperazin-2-yl]acetate involves multiple steps, typically starting with the preparation of the piperazine ring followed by the introduction of the 5-bromo-2-ethoxybenzoyl group and the acetate group. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

Butyl 2-[1-(5-bromo-2-ethoxybenzoyl)-3-oxopiperazin-2-yl]acetate undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide under controlled conditions.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific atoms or groups within the molecule. Common reagents and conditions used in these reactions depend on the desired transformation and the specific functional groups involved.

Scientific Research Applications

Butyl 2-[1-(5-bromo-2-ethoxybenzoyl)-3-oxopiperazin-2-yl]acetate has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of butyl 2-[1-(5-bromo-2-ethoxybenzoyl)-3-oxopiperazin-2-yl]acetate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Butyl 2-[1-(5-bromo-2-ethoxybenzoyl)-3-oxopiperazin-2-yl]acetate can be compared with other similar compounds, such as:

• Butyl 2-[1-(5-bromo-2-methoxybenzoyl)-3-oxopiperazin-2-yl]acetate
• Butyl 2-[1-(5-bromo-2-propoxybenzoyl)-3-oxopiperazin-2-yl]acetate These compounds share similar structural features but differ in the substituents attached to the benzoyl group. The unique properties of butyl 2-[1-(5-bromo-2-ethoxybenzoyl)-3-oxopiperazin-2-yl]acetate, such as its specific substituents and functional groups, contribute to its distinct chemical and biological activities .